Cas no 397843-64-0 (Boronic acid, [2-[[(3-phenylpropyl)amino]methyl]phenyl]-)

Boronic acid, [2-[[(3-phenylpropyl)amino]methyl]phenyl]- structure
397843-64-0 structure
Product Name:Boronic acid, [2-[[(3-phenylpropyl)amino]methyl]phenyl]-
CAS No:397843-64-0
MF:C16H20BNO2
MW:269.146504402161
CID:1510734
Update Time:2024-08-24

Boronic acid, [2-[[(3-phenylpropyl)amino]methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, [2-[[(3-phenylpropyl)amino]methyl]phenyl]-
    • Boronic acid, [2-[[(3-phenylpropyl)amino]methyl]phenyl]- (9CI)
    • Inchi: 1S/C16H20BNO2/c19-17(20)16-11-5-4-10-15(16)13-18-12-6-9-14-7-2-1-3-8-14/h1-5,7-8,10-11,18-20H,6,9,12-13H2
    • InChI Key: RJSKBNINBMHFCU-UHFFFAOYSA-N
    • SMILES: C1(B(O)O)=CC=CC=C1CNCCCC1=CC=CC=C1

Computed Properties

  • Exact Mass: 268.1624

Experimental Properties

  • Density: 1.12±0.1 g/cm3(Predicted)
  • Boiling Point: 469.4±55.0 °C(Predicted)
  • PSA: 52.49
  • pka: 8.33±0.53(Predicted)
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